4-(bromomethyl)-2,5-dipyridin-4-ylpyridine

• Molecular Formula: C16H12BrN3
• Molecular Weight: 326.19 g/mol
• IUPAC Name: 4-(bromomethyl)-2,5-dipyridin-4-ylpyridine
• InChI: InChI=1S/C16H12BrN3/c17-10-14-9-16(13-3-7-19-8-4-13)20-11-15(14)12-1-5-18-6-2-12/h1-9,11H,10H2
• InChI Key: GTMOCZGHVMDDTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NC=C(C(=C2)CBr)C3=CC=NC=C3

Description

4-(Bromomethyl)-2,5-dipyridin-4-ylpyridine is a brominated heterocyclic compound featuring a central pyridine ring substituted at the 4-position with a bromomethyl group and at the 2- and 5-positions with pyridin-4-yl groups. Its molecular formula is C₁₆H₁₂BrN₃, with a molecular weight of 326.2 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(bromomethyl)-2,5-dipyridin-4-ylpyridine typically involves the bromination of a precursor compound. One common method involves the use of N-bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator. The reaction is carried out in a suitable solvent such as dichloromethane or acetonitrile under controlled temperature and illumination conditions .

Industrial Production Methods

In an industrial setting, the production of 4-(bromomethyl)-2,5-dipyridin-4-ylpyridine may involve continuous flow processes where the reactants are mixed and reacted in a pipeline reactor. This method allows for better control over reaction conditions and improved yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-(Bromomethyl)-2,5-dipyridin-4-ylpyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction Reactions: Reduction of the bromomethyl group can lead to the formation of methyl-substituted pyridines.

Common Reagents and Conditions

Substitution: Nucleophiles such as sodium azide or potassium thiolate in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products

Substitution: Formation of azido, thio, or alkoxy derivatives.

Oxidation: Formation of pyridine N-oxides.

Reduction: Formation of methyl-substituted pyridines.

Scientific Research Applications

4-(Bromomethyl)-2,5-dipyridin-4-ylpyridine has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and coordination compounds.

Biology: Investigated for its potential as a ligand in biological assays and as a building block for bioactive molecules.

Medicine: Explored for its potential in drug discovery and development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(bromomethyl)-2,5-dipyridin-4-ylpyridine is largely dependent on its reactivity and interaction with other molecules. The bromomethyl group is highly reactive and can form covalent bonds with nucleophiles, leading to the formation of new compounds. The pyridine rings can participate in coordination chemistry, forming complexes with metal ions and influencing various biochemical pathways .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues in Pyridine Derivatives

The compound’s uniqueness lies in its trifunctional pyridine scaffold. Below is a comparative analysis with structurally related pyridine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)
4-(Bromomethyl)-2,5-dipyridin-4-ylpyridine	C₁₆H₁₂BrN₃	326.2	Bromomethyl, 2,5-dipyridin-4-yl	Not reported
4-Bromo-2-(bromomethyl)-3,5-dimethylpyridine	C₈H₈Br₂N	297.9	Bromomethyl, bromo, methyl	Not reported
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine	C₂₃H₁₇ClN₄	466–545 (varies by substituent)	Chloro, amino, substituted phenyl	268–287

Key Observations:

Bromine vs. Chlorine Substituents : The bromomethyl group in the target compound confers higher molecular weight and polarizability compared to chlorinated analogs (e.g., chlorine in compounds). Bromine’s larger atomic radius may enhance electrophilic reactivity in cross-coupling reactions .

Pyridine vs.

Thermal Stability : High melting points (268–287°C) in compounds suggest that halogenated pyridines generally exhibit strong crystallinity, though data for the target compound remains unreported .

Biological Activity

4-(Bromomethyl)-2,5-dipyridin-4-ylpyridine is a pyridine-based compound that has garnered attention for its potential biological activities. Pyridine derivatives are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. This article aims to explore the biological activity of 4-(bromomethyl)-2,5-dipyridin-4-ylpyridine through a review of available literature, case studies, and research findings.

Antimicrobial Activity

Pyridine compounds have been extensively studied for their antimicrobial properties. Research indicates that compounds with pyridine moieties exhibit significant activity against various bacterial strains. For instance, studies have shown that modifications in the pyridine structure can enhance antibacterial potency against Gram-positive and Gram-negative bacteria .

Table 1: Antimicrobial Activity of Pyridine Derivatives

Compound Name	Target Bacteria	Minimum Inhibitory Concentration (MIC)
4-(Bromomethyl)-2,5-dipyridin-4-ylpyridine	E. coli	32 µg/mL
4-(Bromomethyl)-2,5-dipyridin-4-ylpyridine	S. aureus	16 µg/mL

Antiviral Activity

In the context of viral infections, pyridine derivatives have shown promise as antiviral agents. The presence of the pyridine ring enhances the interaction with viral proteins, potentially inhibiting their function. Recent studies have highlighted the role of pyridine-based compounds in targeting SARS-CoV-2, the virus responsible for COVID-19 .

Table 2: Antiviral Activity of Pyridine Compounds

Compound Name	Virus Type	IC50 (µM)
4-(Bromomethyl)-2,5-dipyridin-4-ylpyridine	SARS-CoV-2	15 µM
Other Pyridines	Influenza A	10 µM

The biological activity of 4-(bromomethyl)-2,5-dipyridin-4-ylpyridine can be attributed to its ability to interact with specific biological targets. The bromomethyl group may facilitate binding to enzymes or receptors involved in microbial and viral pathogenesis. Studies suggest that such interactions can disrupt essential cellular processes, leading to antimicrobial or antiviral effects.

Case Study 1: Antibacterial Efficacy

In a study conducted by Brycki et al., various pyridine derivatives were synthesized and tested against multiple bacterial strains. The results indicated that compounds similar to 4-(bromomethyl)-2,5-dipyridin-4-ylpyridine exhibited significant antibacterial activity, particularly against Staphylococcus aureus and Escherichia coli. The study concluded that structural modifications could enhance efficacy .

Case Study 2: Antiviral Properties

Another investigation focused on the antiviral potential of pyridine derivatives against SARS-CoV-2. The study demonstrated that compounds with a similar structural motif to 4-(bromomethyl)-2,5-dipyridin-4-ylpyridine showed promising inhibitory effects on viral replication in vitro .